N-[4-(benzyloxy)phenyl]-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine

Specification

• CAS No.: 1251693-26-1
• Molecular Formula: C27H26N4O2
• Molecular Weight: 438.5 g/mol
• IUPAC Name: [7-methyl-4-(4-phenylmethoxyanilino)-1,8-naphthyridin-3-yl]-pyrrolidin-1-ylmethanone
• Standard InChI: InChI=1S/C27H26N4O2/c1-19-9-14-23-25(24(17-28-26(23)29-19)27(32)31-15-5-6-16-31)30-21-10-12-22(13-11-21)33-18-20-7-3-2-4-8-20/h2-4,7-14,17H,5-6,15-16,18H2,1H3,(H,28,29,30)
• Standard InChI Key: MBXPELIQPCLTPV-UHFFFAOYSA-N
• SMILES: CC1=NC2=NC=C(C(=C2C=C1)NC3=CC=C(C=C3)OCC4=CC=CC=C4)C(=O)N5CCCC5
• Canonical SMILES: CC1=NC2=NC=C(C(=C2C=C1)NC3=CC=C(C=C3)OCC4=CC=CC=C4)C(=O)N5CCCC5

Introduction

N-[4-(benzyloxy)phenyl]-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine is a complex organic compound that belongs to the class of naphthyridines. This compound is specifically designed for use in chemical screening processes, often utilized in drug discovery and research applications. The compound's structure includes a benzyloxy group attached to a phenyl ring, which is linked to a naphthyridine core. Additionally, it features a pyrrolidine-1-carbonyl group, contributing to its diverse chemical properties.

Molecular Formula and Weight:

• Molecular Formula: C27H26N4O2

• Molecular Weight: Not explicitly provided in the search results, but it can be calculated based on the molecular formula.

SMILES and InChI:

• SMILES: Cc1ccc(c(Nc(cc2)ccc2OCc2ccccc2)c(cn2)C(N3CCCC3)=O)c2n1

• InChI Key: Not provided in the search results, but it can be generated using the SMILES notation.

Synthesis and Availability

This compound is available from ChemDiv as a screening compound, offered in various formats such as glass vials and 96-tube racks, with a minimum quantity of 1 mg.

Potential Applications

While specific applications of N-[4-(benzyloxy)phenyl]-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine are not detailed in the search results, compounds with similar structures are often explored for their potential biological activities. Naphthyridine derivatives have been studied for various therapeutic applications, including as inhibitors of enzymes or receptors involved in neurological disorders.

Compound Details

Property	Value
Molecular Formula	C27H26N4O2
Molecular Weight	Not specified
SMILES	Cc1ccc(c(Nc(cc2)ccc2OCc2ccccc2)c(cn2)C(N3CCCC3)=O)c2n1
Availability	Available from ChemDiv

Potential Applications

Application	Description
Biological Studies	Potential use in drug discovery for neurological disorders
Therapeutic Targets	Enzyme inhibitors (e.g., MAO, PDE5)